Cas no 1421771-74-5 (N-(4-hydroxyquinolin-3-yl)butyramide)
N-(4-hydroxyquinolin-3-yl)butyramide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-hydroxyquinolin-3-yl)butyramide
- N-(4-oxo-1H-quinolin-3-yl)butanamide
- D95510
-
- Inchi: 1S/C13H14N2O2/c1-2-5-12(16)15-11-8-14-10-7-4-3-6-9(10)13(11)17/h3-4,6-8H,2,5H2,1H3,(H,14,17)(H,15,16)
- InChI Key: YGVMNCZSRFSQNZ-UHFFFAOYSA-N
- SMILES: O=C1C(=CNC2C=CC=CC=21)NC(CCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 349
- XLogP3: 1.8
- Topological Polar Surface Area: 58.2
N-(4-hydroxyquinolin-3-yl)butyramide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM411323-100mg |
N-(4-hydroxyquinolin-3-yl)butyramide |
1421771-74-5 | 95%+ | 100mg |
$88 | 2022-06-13 | |
| 1PlusChem | 1P01DKVP-100mg |
N-(4-hydroxyquinolin-3-yl)butyramide |
1421771-74-5 | 96% | 100mg |
$92.00 | 2023-12-21 | |
| A2B Chem LLC | AX12405-1mg |
N-(4-hydroxyquinolin-3-yl)butyramide |
1421771-74-5 | 1mg |
$73.00 | 2024-04-20 | ||
| A2B Chem LLC | AX12405-2mg |
N-(4-hydroxyquinolin-3-yl)butyramide |
1421771-74-5 | 2mg |
$86.00 | 2024-04-20 | ||
| A2B Chem LLC | AX12405-100mg |
N-(4-hydroxyquinolin-3-yl)butyramide |
1421771-74-5 | 96% | 100mg |
$94.00 | 2024-01-04 | |
| A2B Chem LLC | AX12405-3mg |
N-(4-hydroxyquinolin-3-yl)butyramide |
1421771-74-5 | 3mg |
$105.00 | 2024-04-20 | ||
| A2B Chem LLC | AX12405-5mg |
N-(4-hydroxyquinolin-3-yl)butyramide |
1421771-74-5 | 5mg |
$118.00 | 2024-04-20 | ||
| A2B Chem LLC | AX12405-10mg |
N-(4-hydroxyquinolin-3-yl)butyramide |
1421771-74-5 | 10mg |
$135.00 | 2024-04-20 |
N-(4-hydroxyquinolin-3-yl)butyramide Related Literature
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
Additional information on N-(4-hydroxyquinolin-3-yl)butyramide
N-(4-Hydroxyquinolin-3-yl)Butyramide: A Comprehensive Overview
N-(4-Hydroxyquinolin-3-yl)butyramide, identified by the CAS number 1421771-74-5, is a compound of significant interest in the fields of organic chemistry, pharmacology, and materials science. This molecule, characterized by its unique structure combining a quinoline ring with a butyramide group, has garnered attention due to its potential applications in drug development and as a building block for advanced materials. Recent studies have highlighted its role in modulating cellular processes, particularly in the context of neurodegenerative diseases and cancer therapy.
The synthesis of N-(4-Hydroxyquinolin-3-yl)butyramide involves a multi-step process that typically begins with the preparation of the quinoline derivative. Researchers have optimized various synthetic pathways to enhance yield and purity, often employing catalytic methods or microwave-assisted techniques. These advancements have not only streamlined production but also opened avenues for large-scale manufacturing, making this compound more accessible for research and commercial applications.
One of the most promising areas of research involving N-(4-Hydroxyquinolin-3-yl)butyramide is its potential as a therapeutic agent. Preclinical studies have demonstrated its ability to inhibit key enzymes associated with Alzheimer's disease, such as acetylcholinesterase (AChE). This inhibition suggests that the compound could play a role in slowing the progression of neurodegenerative conditions by improving cognitive function. Furthermore, recent findings indicate that it may also exhibit anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases.
In addition to its pharmacological applications, N-(4-Hydroxyquinolin-3-yl)butyramide has shown potential in materials science. Its ability to form self-assembled monolayers (SAMs) on various substrates has been explored for use in nanotechnology and surface modification. These SAMs exhibit unique optical and electronic properties, making them suitable for applications in sensors, optoelectronics, and drug delivery systems.
The structural versatility of N-(4-Hydroxyquinolin-3-yl)butyramide allows for further functionalization, enabling researchers to tailor its properties for specific applications. For instance, the introduction of additional functional groups can enhance its solubility, stability, or bioavailability. Such modifications are critical for translating laboratory findings into real-world solutions.
Recent collaborative efforts between academic institutions and pharmaceutical companies have accelerated the exploration of N-(4-Hydroxyquinolin-3-yl)butyramide's therapeutic potential. Clinical trials are currently underway to assess its safety and efficacy in treating Alzheimer's disease and other neurodegenerative disorders. These trials are expected to provide critical insights into its pharmacokinetics, metabolism, and long-term effects.
In conclusion, N-(4-Hydroxyquinolin-3-yl)butyramide (CAS No. 1421771-74-5) stands at the intersection of chemistry, biology, and materials science. Its diverse applications and promising research outcomes position it as a key compound in advancing both medical treatments and technological innovations. As ongoing studies continue to uncover new facets of its functionality, this compound is poised to make significant contributions to various scientific domains.
1421771-74-5 (N-(4-hydroxyquinolin-3-yl)butyramide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)